4-Amino-1,1,1-trifluoropent-3-en-2-one
Overview
Description
“4-Amino-1,1,1-trifluoropent-3-en-2-one” is a chemical compound with the molecular formula C5H6F3NO . It’s used in research and as a building block in organic chemistry .
Molecular Structure Analysis
The molecular weight of “4-Amino-1,1,1-trifluoropent-3-en-2-one” is 153.10 . The exact structure would require more detailed analysis such as NMR, HPLC, LC-MS, UPLC & more .Physical And Chemical Properties Analysis
“4-Amino-1,1,1-trifluoropent-3-en-2-one” should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C . The boiling point is not specified .Scientific Research Applications
Synthesis of Fluorinated Compounds
4-Amino-1,1,1-trifluoropent-3-en-2-one: is a valuable precursor in the synthesis of fluorinated organic compounds. The trifluoromethyl group (CF₃) is of particular interest in medicinal chemistry due to its ability to enhance the biological activity and metabolic stability of pharmaceuticals . Researchers utilize this compound to introduce the CF₃ group into more complex molecules, potentially leading to the development of new drugs with improved efficacy and pharmacokinetic properties.
Peptide Synthesis
This compound can react with amino acids to form N-protected amino acids, which are crucial intermediates in peptide synthesis . The ability to protect amino groups is essential for the stepwise construction of peptides, which are chains of amino acids linked by peptide bonds. This application is particularly important for creating synthetic peptides for therapeutic use, such as hormones or enzyme inhibitors.
Agricultural Chemicals
In the agricultural sector, 4-Amino-1,1,1-trifluoropent-3-en-2-one may serve as a building block for the synthesis of plant protection products . These products include herbicides, fungicides, and insecticides that contain fluorine atoms, which can enhance their effectiveness and environmental stability.
High-Energy Materials
The presence of both amino and fluorine groups within the compound makes it a candidate for the development of high-energy materials . These materials are used in various applications, including propellants and explosives, where the release of energy upon decomposition is a desired characteristic.
Material Science
In material science, 4-Amino-1,1,1-trifluoropent-3-en-2-one could be used to modify the surface properties of materials . The introduction of fluorinated groups can lead to the creation of materials with unique characteristics, such as hydrophobicity, resistance to solvents, and thermal stability.
Analytical Chemistry
As an analytical reagent, this compound might be employed in the development of novel analytical methods for detecting and quantifying biological or chemical substances . Its unique structure allows it to react with specific functional groups, which can be useful in chromatography and spectrometry techniques.
Safety and Hazards
properties
IUPAC Name |
(Z)-4-amino-1,1,1-trifluoropent-3-en-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F3NO/c1-3(9)2-4(10)5(6,7)8/h2H,9H2,1H3/b3-2- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNMWQCIQTDNYEO-IHWYPQMZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)C(F)(F)F)/N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60503461 |
Source
|
| Record name | (3Z)-4-Amino-1,1,1-trifluoropent-3-en-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60503461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-1,1,1-trifluoropent-3-en-2-one | |
CAS RN |
72885-02-0 |
Source
|
| Record name | (3Z)-4-Amino-1,1,1-trifluoropent-3-en-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60503461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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